![molecular formula C12H12O3 B8249720 Methyl 3-oxo-5-phenylpent-4-enoate](/img/structure/B8249720.png)
Methyl 3-oxo-5-phenylpent-4-enoate
Overview
Description
Methyl 3-oxo-5-phenylpent-4-enoate is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Tetrazole
Methyl 3-oxo-5-phenylpent-4-enoate derivatives have been utilized in the synthesis of tetrazole. The reaction of similar compounds with hydrazoic acid in the presence of BF3-etherate yielded various products characterized by spectral and elemental methods (Mustafa et al., 1984).
Heterocyclic Systems Synthesis
These compounds are instrumental in synthesizing heterocyclic systems. They have been used as reagents for preparing various heterocyclic compounds, demonstrating their versatility in organic synthesis (Selič et al., 1997).
Chemoenzymatic Synthesis
Methyl 3-oxo-5-phenylpent-4-enoate derivatives are involved in chemoenzymatic synthesis, particularly in creating enantiomerically enriched kavalactones. This method involves lipase-mediated kinetic resolution, showcasing its application in producing biologically important compounds (Kamal et al., 2006).
Asymmetric Synthesis
These compounds are also used in asymmetric synthesis. For instance, the isomerization of prochiral 3-methyl-5-phenylpent-2-ene in the presence of chiral ruthenium complexes led to enantioface differentiating processes, illustrating their role in producing optically active compounds (Matteoli et al., 1984).
Structural Analysis
The compound has been used in the study of molecular structures. For example, X-ray diffraction data was used to determine its structure in crystal phase, contributing to the understanding of molecular conformations (Arrieta & Mostad, 2001).
Antibacterial Activity
Methyl 3-oxo-5-phenylpent-4-enoate derivatives have shown in vivo activity against MRSA, indicating their potential as antibacterial agents. This highlights their role in developing new treatments for drug-resistant bacteria (Matarlo et al., 2016).
properties
IUPAC Name |
methyl 3-oxo-5-phenylpent-4-enoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O3/c1-15-12(14)9-11(13)8-7-10-5-3-2-4-6-10/h2-8H,9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCRJJPWNWLNCPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(=O)C=CC1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-oxo-5-phenylpent-4-enoate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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